Cas no 2248380-00-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate
• CAS No: 2248380-00-7
• MF: C₁₉H₁₄N₂O₅
• MW: 350.324864864349
• CID: 6490112
• PubChem ID: 165729565
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248380-00-7
• EN300-6519964
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate

• Inchi： 1S/C19H14N2O5/c22-15-10-19(11-20-15,12-6-2-1-3-7-12)18(25)26-21-16(23)13-8-4-5-9-14(13)17(21)24/h1-9H,10-11H2,(H,20,22)
• InChI Key： YGWJZCYCZOTGFU-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC=CC=2)CNC(C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.09027155g/mol
• Monoisotopic Mass: 350.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate (CAS No. 2248380-00-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate (CAS No. 2248380-00-7) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, combining an isoindole-1,3-dione moiety with a phenylpyrrolidine carboxylate group, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. This article delves into its properties, synthesis, and potential applications while addressing trending topics such as green chemistry, AI-driven drug discovery, and sustainable synthesis.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate is its structural versatility. The presence of both isoindole and pyrrolidine rings offers multiple sites for functionalization, enabling the development of derivatives with tailored properties. This adaptability aligns with the growing demand for customizable scaffolds in medicinal chemistry, particularly in the design of small-molecule inhibitors and biocompatible polymers. Recent studies highlight its potential as a pharmacophore in targeting enzymes involved in inflammatory pathways, a hot topic in autoimmune disease research.

The synthesis of CAS No. 2248380-00-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Innovations in catalytic methods and solvent-free techniques have improved its yield and purity, addressing the pharmaceutical industry's emphasis on process optimization. Researchers are also exploring microwave-assisted synthesis to reduce reaction times, a trend driven by the need for energy-efficient manufacturing. These advancements resonate with the broader shift toward sustainable chemistry, a frequently searched topic among professionals and academics.

In material science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate has garnered attention for its potential in polymeric composites and coating applications. Its rigid aromatic structure enhances thermal stability, making it suitable for high-performance materials. This aligns with the surge in interest around bio-based polymers and smart coatings, as industries seek alternatives to traditional petrochemical-derived products. Additionally, its compatibility with 3D printing resins opens doors for innovations in additive manufacturing, a rapidly growing field.

From a regulatory perspective, CAS No. 2248380-00-7 is not classified as hazardous under major global safety standards. However, proper handling protocols are recommended to ensure workplace safety, a concern frequently raised in laboratory safety forums. The compound's stability under ambient conditions further supports its suitability for industrial-scale applications, a critical factor for process chemists evaluating scalability.

Looking ahead, the integration of computational chemistry and machine learning in studying 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-3-phenylpyrrolidine-3-carboxylate could accelerate its adoption. Predictive modeling tools are increasingly used to identify optimal reaction conditions and potential biological targets, reflecting the intersection of AI and chemical research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing both therapeutic development and material innovation.